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For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of theoretical shell model calculations with experimental data for the
oxygen isotope, Oxygen-19 (°0). This analysis serves as a crucial validation of the shell
model's predictive power in describing the structure of exotic nuclei.

The nuclear shell model is a cornerstone of nuclear theory, providing a framework for
understanding the structure of atomic nuclei. By considering nucleons (protons and neutrons)
to occupy quantized energy levels within the nucleus, similar to electrons in an atom, the model
can predict various nuclear properties, including energy levels and spectroscopic factors. The
validation of these theoretical predictions against robust experimental data is paramount for
refining the model and extending its applicability to unexplored regions of the nuclear chart.

This guide focuses on the neutron-rich isotope *°O, which, with its closed proton shell (Z=8)
and three valence neutrons beyond the doubly-magic 16O core, serves as an excellent testing
ground for shell model calculations. We present a direct comparison of experimental data,
primarily from the Evaluated Nuclear Structure Data File (ENSDF) as compiled by the Triangle
Universities Nuclear Laboratory (TUNL) Nuclear Data Project, with theoretical predictions from
shell model calculations employing the widely-used USDA and USDB effective interactions.
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Data Presentation: A Side-by-Side Comparison

The following tables summarize the experimental energy levels and spectroscopic factors for
the low-lying states in *°0O and compare them with the results of shell model calculations.

Table 1: Comparison of Experimental and Theoretical Energy Levels of 1°0O

Experimental
Shell Model (USDA) Shell Model (USDB)

o ;’;ergy (KT evypagrs) (KeV)[4I[5]
5/2+ 0 0 0

3/2+ 96.0 £ 0.1 110 150

1/2+ 1472.2 £ 0.2 1530 1580

9/2+ 2371.1+0.4 2450 2510

3/2+ 2778.3+0.5 2810 2860

7/2+ 3153.0+1.0 3180 3230

5/2+ 3231.0+1.0 3250 3300

1/2- 3944.0+1.0

(3/2)" 4110.0% 2.0

Note: J1t represents the spin and parity of the nuclear state. The USDA and USDB interactions
are effective interactions for the sd-shell.

Table 2: Comparison of Experimental and Theoretical Spectroscopic Factors for the
180(d,p)*°0O Reaction
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Shell Model Shell Model
. Experimental (USDA) (USDB)
Excitation . . .
Jmt Spectroscopic  Spectroscopic  Spectroscopic
Energy (keV)
Factor (C2S) Factor (C2S)[6] Factor (C2S)[6]
[7] [71
0 5/2+* 0.89 0.91 0.92
96 3/2+ 0.08 0.07 0.06
1472 1/2+ 0.82 0.85 0.86
2371 9/2+ 0.69 0.72 0.73
2778 3/2+ 0.21 0.23 0.24

Note: Spectroscopic factors (C2S) provide a measure of the single-particle character of a
nuclear state.

Experimental Protocols: Elucidating the Structure of
190

The experimental data presented in this guide are primarily derived from two key types of
nuclear reactions: transfer reactions and inelastic scattering.

The 80(d,p)*°0 Transfer Reaction

This single-neutron transfer reaction is a powerful tool for probing the single-particle structure
of 1°0.

Methodology:

o Beam and Target: A beam of deuterons (d) from a particle accelerator impinges on a target
enriched in 180.

» Reaction: A neutron is stripped from the deuteron and transferred to the 180 target nucleus,
forming 1°0 in its ground or an excited state. The outgoing proton (p) is detected.
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o Detection System: The energy and angle of the emitted protons are measured with high
precision using a magnetic spectrometer, such as a Q3D spectrometer.[8][9] This allows for
the identification of the final state populated in °0.

o Data Analysis: The differential cross-section of the reaction is measured as a function of the
proton's scattering angle. By comparing the experimental angular distribution with theoretical
calculations based on the Distorted Wave Born Approximation (DWBA), the orbital angular
momentum (I) of the transferred neutron can be determined, and the spectroscopic factor for
each state can be extracted.[10][11][12][13][14]

The 7Li(**C,p)*°0O Reaction

This reaction involves the transfer of multiple nucleons and is effective in populating a wide
range of states in 1°0, including those with more complex configurations.

Methodology:
e Beam and Target: A beam of ’Li ions is accelerated and directed onto a 13C target.

e Reaction: The collision results in the formation of an excited compound system that
subsequently decays, emitting a proton and leaving the residual nucleus in a specific state of
190'

o Detection and Analysis: Similar to the (d,p) reaction, the energy and angle of the emitted
protons are measured using a magnetic spectrometer to identify the populated states in 1°0O.
The analysis of the resulting energy spectrum reveals the excitation energies of the states.

Mandatory Visualization: The Logic of Validation

The following diagram illustrates the logical workflow for validating shell model calculations with
experimental data.
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Caption: Workflow for validating shell model calculations with experimental data.

© 2026 BenchChem. All rights reserved.

5/8 Tech Support



https://www.benchchem.com/product/b1255936/docs?utm_src=pdf-body-img#validating-shell-model-calculations-with-oxygen-19-experimental-data-a-comparative-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1255936?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Conclusion

The comparison presented in this guide demonstrates a good overall agreement between the
experimental data for 1?0 and the predictions of shell model calculations using the USDA and
USDB interactions, particularly for the energy levels of low-lying positive parity states. The
calculated spectroscopic factors also reproduce the experimental trends, confirming the single-
particle nature of several states.

Discrepancies, where they exist, highlight areas where the theoretical models may require
refinement, such as the inclusion of configurations outside the standard sd-shell model space
to describe negative parity states. This iterative process of comparing theory with experiment is
fundamental to advancing our understanding of nuclear structure and the fundamental forces
that govern the atomic nucleus.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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